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Compound of Interest

Compound Name:
3,4-Dimethoxyphenyl beta-D-

glucoside

Cat. No.: B021142 Get Quote

An In-depth Technical Guide to 3,4-
Dimethoxyphenyl beta-D-glucoside
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of 3,4-Dimethoxyphenyl beta-D-glucoside. While direct

experimental data on some properties remain limited, this document consolidates available

information and extrapolates potential biological activities based on structurally related

compounds. This guide is intended to serve as a foundational resource for researchers and

professionals in drug development and related scientific fields.

Chemical and Physical Properties
3,4-Dimethoxyphenyl beta-D-glucoside is a glycoside composed of a glucose unit linked to a

3,4-dimethoxyphenol aglycone. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 84812-00-0 [1]

Molecular Formula C₁₄H₂₀O₈ [1]

Molecular Weight 316.31 g/mol [1]

IUPAC Name

(2S,3R,4S,5S,6R)-2-(3,4-

dimethoxyphenoxy)-6-

(hydroxymethyl)tetrahydro-2H-

pyran-3,4,5-triol

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility

Data not available for the

specific compound. However,

related phenolic glucosides are

often soluble in polar solvents

like water, methanol, and

ethanol, and may have some

solubility in DMSO.

Spectroscopic Data
While a complete set of spectral data is not publicly available, the identity of 3,4-
Dimethoxyphenyl beta-D-glucoside has been confirmed through ¹H-NMR spectroscopy.

¹H-NMR (Proton Nuclear Magnetic Resonance): The synthesis of 3,4-Dimethoxyphenyl beta-
D-glucoside has been confirmed by ¹H-NMR analysis.[2] However, the detailed spectral data

with chemical shifts and coupling constants are not readily available in the public domain.

¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance): Specific ¹³C-NMR data for 3,4-
Dimethoxyphenyl beta-D-glucoside is not currently available in public databases.
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Mass Spectrometry: Specific mass spectrometry data for this compound is not readily

available.

Experimental Protocols
Synthesis of 3,4-Dimethoxyphenyl beta-D-glucoside
A reported method for the synthesis of 3,4-Dimethoxyphenyl beta-D-glucoside involves the

use of cultured plant cells.

Methodology: Biotransformation using Coffea arabica Cell Culture[2]

Cell Culture: Suspension-cultured cells of Coffea arabica are maintained in a modified

Murashige and Skoog's medium.

Precursor Addition: 3,4-Dimethoxyphenol (3,4-DMP) is added to the cell culture.

Incubation: The culture is incubated, during which the plant cells glycosylate the 3,4-DMP.

Extraction and Purification: The resulting 3,4-Dimethoxyphenyl beta-D-glucoside is

extracted from the culture medium and purified. The specific extraction and purification

methods are not detailed in the available literature.

Identification: The identity of the synthesized compound is confirmed by ¹H-NMR

spectroscopy and enzymatic hydrolysis using α- and β-glucosidases.[2]

A detailed, step-by-step protocol for this biotransformation is not fully available in the public

domain.

General Protocol for Isolation of Phenolic Glycosides
from Plant Material
While a specific protocol for the isolation of 3,4-Dimethoxyphenyl beta-D-glucoside from a

natural source has not been identified, a general workflow for the extraction and isolation of

phenolic glycosides from plant matter is as follows. This protocol would require optimization for

the specific plant material and target compound.
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Plant Material Collection and Preparation
(Drying, Grinding)

Extraction with a Polar Solvent
(e.g., Methanol, Ethanol, or Water)

Filtration and Concentration of Crude Extract

Solvent-Solvent Partitioning
(e.g., with Ethyl Acetate, n-Butanol)

Column Chromatography on Silica Gel or Reversed-Phase C18

Fraction Collection and Analysis (TLC, HPLC)

Further Purification by Preparative HPLC

Structure Elucidation
(NMR, Mass Spectrometry)

Click to download full resolution via product page

Caption: General workflow for the isolation of phenolic glycosides.

Potential Biological Activity and Signaling Pathways
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Direct experimental evidence for the biological activity of 3,4-Dimethoxyphenyl beta-D-
glucoside is currently lacking in the scientific literature. However, the activities of structurally

related compounds containing the 3,4-dimethoxyphenyl moiety suggest potential areas for

investigation. These include anti-inflammatory, antioxidant, and anticancer activities. The

following sections describe key signaling pathways that are often modulated by such phenolic

compounds.

Potential Anti-inflammatory Activity and the NF-κB
Signaling Pathway
Many phenolic compounds are known to exhibit anti-inflammatory properties by modulating the

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This

pathway is a central regulator of the inflammatory response.
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Caption: Potential inhibition of the NF-κB signaling pathway.
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Potential Modulation of MAPK Signaling Pathways
The Mitogen-Activated Protein Kinase (MAPK) pathways are crucial in regulating a wide range

of cellular processes, including proliferation, differentiation, and apoptosis. Aberrant MAPK

signaling is implicated in various diseases, including cancer.
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Caption: Potential modulation of the MAPK/ERK signaling pathway.
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Potential Involvement in the PI3K/Akt Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a key regulator of cell

survival, growth, and metabolism. Its dysregulation is a hallmark of many cancers.
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Caption: Potential modulation of the PI3K/Akt signaling pathway.
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Conclusion
3,4-Dimethoxyphenyl beta-D-glucoside is a phenolic glucoside with defined chemical identity

but limited publicly available data on its physical properties and biological activities. The

synthesis has been achieved through biotransformation, indicating a feasible route for its

production for research purposes. Based on the known activities of structurally similar

compounds, it is plausible that this molecule may possess anti-inflammatory, antioxidant,

and/or anticancer properties, potentially through the modulation of key signaling pathways such

as NF-κB, MAPK, and PI3K/Akt. Further experimental investigation is required to elucidate the

specific physical characteristics, spectroscopic profile, and pharmacological effects of 3,4-
Dimethoxyphenyl beta-D-glucoside to fully understand its potential as a therapeutic agent or

research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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